Cas no 2408970-21-6 (3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2408970-21-6
• MF: C₁₁H₁₅F₂NO₄
• MW: 263.23791050911
• CID: 6274505
• PubChem ID: 162341278
• Update Time: 2025-05-28

3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-[(2-methylpropan-2-yl)oxycarbonylamino]bicyclo[1.1.1]pentane-1-carboxylic acid
• 3-BOC-AMINO-2,2-DIFLUOROBICYCLO[1.1.1]PENTANE-1-CARBOXYLIC ACID
• 3-((tert-Butoxycarbonyl)amino)-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-7427757
• 2408970-21-6
• (1r,3r)-3-{[(tert-butoxy)carbonyl]amino}-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid
• AT14861
• 3-{[(tert-butoxy)carbonyl]amino}-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-37392298
• 3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid

• Inchi： 1S/C11H15F2NO4/c1-8(2,3)18-7(17)14-10-4-9(5-10,6(15)16)11(10,12)13/h4-5H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： GLXYDHGQIOXCFG-UHFFFAOYSA-N
• SMILES： FC1(C2(C(=O)O)CC1(C2)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 263.09691428g/mol
• Monoisotopic Mass: 263.09691428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid

Comprehensive Overview of 3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2408970-21-6)

The compound 3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2408970-21-6) is a highly specialized organic intermediate with significant applications in pharmaceutical research and medicinal chemistry. Its unique bicyclo[1.1.1]pentane scaffold, combined with Boc-protected amino and difluoromethyl groups, makes it a valuable building block for drug discovery. Researchers are increasingly interested in this compound due to its potential to improve bioavailability and metabolic stability in small-molecule therapeutics.

In recent years, the demand for fluorinated compounds like 3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid has surged, driven by the growing focus on precision medicine and targeted drug delivery. The incorporation of fluorine atoms into drug candidates is a hot topic in chemical synthesis, as it often enhances binding affinity and lipophilicity. This compound’s Boc-protected amine functionality also aligns with current trends in peptide mimetics and proteolysis-targeting chimeras (PROTACs), which are revolutionizing cancer therapy and neurodegenerative disease research.

The synthesis of 3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid involves advanced organic transformations, including difluorination and Boc protection strategies. Its carboxylic acid group provides a versatile handle for further derivatization, enabling the creation of amide bonds or ester linkages in drug design. This flexibility is particularly valuable in high-throughput screening and combinatorial chemistry, where rapid molecular diversification is critical.

From an SEO perspective, this compound addresses frequently searched queries such as "Boc-protected amino acids in drug discovery", "difluorinated bicyclic compounds", and "CAS 2408970-21-6 applications". Its relevance to AI-driven drug design and machine learning in chemistry further enhances its visibility in scientific literature and patent databases. Researchers often seek information on its solubility, stability, and reactivity, making detailed technical data essential for laboratory use.

In conclusion, 3-Boc-amino-2,2-difluorobicyclo[1.1.1]pentane-1-carboxylic acid represents a cutting-edge tool for modern drug development. Its structural features cater to the evolving needs of biopharmaceuticals and small-molecule therapeutics, while its synthetic versatility ensures broad applicability. As the scientific community continues to explore fluorine chemistry and bicyclic scaffolds, this compound is poised to play a pivotal role in next-generation therapeutics.